89-23-6

3-(4-Hydroxyphenyl)-2-phenylpropanoic acid

In Stock

• CAS RN:
• 89-23-6

• Formula:
• C15H14O3

• InChI:
• InChI=1S/C15H14O3/c16-13-8-6-11(7-9-13)10-14(15(17)18)12-4-2-1-3-5-12/h1-9,14,16H,10H2,(H,17,18)

• InChIKey:
• GRCCNKUXWQWOKS-UHFFFAOYSA-N

• 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.

hexa-3,4-dien-1-ol

In Stock

• CAS RN:
• 5689-23-6

• Formula:
• C6H10O

• Hexa-3,4-dien-1-ol is a useful research compound. Its molecular formula is C6H10O and its molecular weight is 98.1. The purity is usually 95%.

Silane, dichloro(chloromethyl)phenyl-

• CAS RN:
• 5489-23-6

• Formula:
• C7H7Cl3Si

• InChI:
• InChI=1S/C7H7Cl3Si/c8-6-11(9,10)7-4-2-1-3-5-7/h1-5H,6H2

• InChIKey:
• OEQIEAZLCJWDRM-UHFFFAOYSA-N

• Silane, dichloro(chloromethyl)phenyl- is a useful research compound. Its molecular formula is C7H7Cl3Si and its molecular weight is 225.6 g/mol. The purity is usually 95%.

4-chloro-N-(2,3-dichlorophenyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 92589-23-6

• Formula:
• C12H8Cl3NO2S

• InChI:
• InChI=1S/C12H8Cl3NO2S/c13-8-4-6-9(7-5-8)19(17,18)16-11-3-1-2-10(14)12(11)15/h1-7,16H

• InChIKey:
• YIBDTXXQBRJTCF-UHFFFAOYSA-N

• 4-chloro-N-(2,3-dichlorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H8Cl3NO2S and its molecular weight is 336.6 g/mol. The purity is usually 95%.

2-Isocyanato-Thiazole

In Stock

• CAS RN:
• 71189-23-6

• Formula:
• C4H2N2OS

• InChI:
• InChI=1S/C4H2N2OS/c7-3-6-4-5-1-2-8-4/h1-2H

• InChIKey:
• MXJQJCACXRHPOV-UHFFFAOYSA-N

• 2-Isocyanato-Thiazole is a useful research compound. Its molecular formula is C4H2N2OS and its molecular weight is 126.14 g/mol. The purity is usually 95%.

Fmoc-L-isoleucine

In Stock

• CAS RN:
• 71989-23-6

• Formula:
• C21H23NO4

• InChI:
• InChI=1S/C21H23NO4/c1-3-13(2)19(20(23)24)22-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)

• InChIKey:
• QXVFEIPAZSXRGM-DJJJIMSYSA-N

• Fmoc-L-isoleucine, also known as Fmoc-L-isoleucine, is a useful research compound. Its molecular formula is C21H23NO4 and its molecular weight is 353.4 g/mol. The purity is usually 95%.

Tert-butyl 4-(2-aminopyridin-4-yl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 571189-23-6

• Formula:
• C14H22N4O2

• InChI:
• InChI=1S/C14H22N4O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)11-4-5-16-12(15)10-11/h4-5,10H,6-9H2,1-3H3,(H2,15,16)

• InChIKey:
• ICNBTOYLGTVUCE-UHFFFAOYSA-N

• Tert-butyl 4-(2-aminopyridin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H22N4O2 and its molecular weight is 278.35 g/mol. The purity is usually 95%.

N-(3-Acetyl-phenyl)-3-(2-oxo-benzooxazol-3-yl)-propionamide

In Stock

• CAS RN:
• 851989-23-6

• Formula:
• C18H16N2O4

• InChI:
• InChI=1S/C18H16N2O4/c1-12(21)13-5-4-6-14(11-13)19-17(22)9-10-20-15-7-2-3-8-16(15)24-18(20)23/h2-8,11H,9-10H2,1H3,(H,19,22)

• InChIKey:
• QFMSKSSKWNFYFS-UHFFFAOYSA-N

• N-(3-Acetyl-phenyl)-3-(2-oxo-benzooxazol-3-yl)-propionamide is a useful research compound. Its molecular formula is C18H16N2O4 and its molecular weight is 324.336. The purity is usually 95%.

4-(2-chlorobenzyl)-2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-23-6

• Formula:
• C22H19ClN2O3S

• InChI:
• InChI=1S/C22H19ClN2O3S/c1-15-11-12-18(13-16(15)2)25-22(26)24(14-17-7-3-4-8-19(17)23)20-9-5-6-10-21(20)29(25,27)28/h3-13H,14H2,1-2H3

• InChIKey:
• LQGFLAJPGHAATP-UHFFFAOYSA-N

• 4-(2-chlorobenzyl)-2-(3,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19ClN2O3S and its molecular weight is 426.92. The purity is usually 95%.

2,4-Dichloro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898789-23-6

• Formula:
• C19H20Cl2N2O

• InChI:
• InChI=1S/C19H20Cl2N2O/c1-22-7-9-23(10-8-22)13-14-3-2-4-15(11-14)19(24)17-6-5-16(20)12-18(17)21/h2-6,11-12H,7-10,13H2,1H3

• InChIKey:
• YJICFXIPBQLDLS-UHFFFAOYSA-N

• 2,4-Dichloro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20Cl2N2O and its molecular weight is 363.3 g/mol. The purity is usually 95%.

Olmesartan Ethyl Ester

In Stock

• CAS RN:
• 144689-23-6

• Formula:
• C26H30N6O3

• InChI:
• InChI=1S/C26H30N6O3/c1-5-9-21-27-23(26(3,4)34)22(25(33)35-6-2)32(21)16-17-12-14-18(15-13-17)19-10-7-8-11-20(19)24-28-30-31-29-24/h7-8,10-15,34H,5-6,9,16H2,1-4H3,(H,28,29,30,31)

• InChIKey:
• RYYGFMDEVYVZGY-UHFFFAOYSA-N

• Olmesartan Ethyl Ester is a useful research compound. Its molecular formula is C26H30N6O3 and its molecular weight is 474.6 g/mol. The purity is usually 95%.

(S)-4-Isobutylpyrrolidin-2-one

In Stock

• CAS RN:
• 181289-23-6

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c1-6(2)3-7-4-8(10)9-5-7/h6-7H,3-5H2,1-2H3,(H,9,10)/t7-/m0/s1

• InChIKey:
• GUGXRXLTTHFKHC-ZETCQYMHSA-N

• (S)-Pregabalin Lactam is an impurity of (S)-Pregabalin which is a GABA analogue used as an anticonvulsant.
  
  

1-(Pyridin-3-ylmethyl)piperidin-3-amine

In Stock

• CAS RN:
• 1158689-23-6

• Formula:
• C11H17N3

• InChI:
• InChI=1S/C11H17N3/c12-11-4-2-6-14(9-11)8-10-3-1-5-13-7-10/h1,3,5,7,11H,2,4,6,8-9,12H2

• InChIKey:
• OJBZNCNRSNSXCX-UHFFFAOYSA-N

• 1-(Pyridin-3-ylmethyl)piperidin-3-amine is a useful research compound. Its molecular formula is C11H17N3 and its molecular weight is 191.27 g/mol. The purity is usually 95%.

1-((2-Chlorobenzyl)sulfonyl)-3-(cyclohexylsulfonyl)azetidine

In Stock

• CAS RN:
• 1705789-23-6

• Formula:
• C16H22ClNO4S2

• InChI:
• InChI=1S/C16H22ClNO4S2/c17-16-9-5-4-6-13(16)12-23(19,20)18-10-15(11-18)24(21,22)14-7-2-1-3-8-14/h4-6,9,14-15H,1-3,7-8,10-12H2

• InChIKey:
• GWIHFDFXNWNIGM-UHFFFAOYSA-N

• 1-((2-Chlorobenzyl)sulfonyl)-3-(cyclohexylsulfonyl)azetidine is a useful research compound. Its molecular formula is C16H22ClNO4S2 and its molecular weight is 391.93. The purity is usually 95%.

(7-(Furan-2-yl)-1,4-thiazepan-4-yl)(indolizin-2-yl)methanone

In Stock

• CAS RN:
• 1705989-23-6

• Formula:
• C18H18N2O2S

• InChI:
• InChI=1S/C18H18N2O2S/c21-18(14-12-15-4-1-2-7-20(15)13-14)19-8-6-17(23-11-9-19)16-5-3-10-22-16/h1-5,7,10,12-13,17H,6,8-9,11H2

• InChIKey:
• UNPOOUKEJMEQEE-UHFFFAOYSA-N

• (7-(Furan-2-yl)-1,4-thiazepan-4-yl)(indolizin-2-yl)methanone is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.

5-[(3-bromo-1-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]-1,3,4-thiadiazol-2-amine

In Stock

• CAS RN:
• 2308089-23-6

• Formula:
• C5H5BrN6S2

• InChI:
• InChI=1S/C5H5BrN6S2/c1-12-4(8-2(6)11-12)14-5-10-9-3(7)13-5/h1H3,(H2,7,9)

• InChIKey:
• MIGNOJNJDUQITM-UHFFFAOYSA-N

• 5-[(3-bromo-1-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C5H5BrN6S2 and its molecular weight is 293.16. The purity is usually 95%.

5-Bromo-1,2-difluoro-3-(methoxymethyl)benzene, 95%

In Stock

• CAS RN:
• 2484889-23-6

• Formula:
• C8H7BrF2O

• InChI:
• InChI=1S/C8H7BrF2O/c1-12-4-5-2-6(9)3-7(10)8(5)11/h2-3H,4H2,1H3

• InChIKey:
• KEZMOJBRHODGDX-UHFFFAOYSA-N

• 5-Bromo-1,2-difluoro-3-(methoxymethyl)benzene, 95% is a useful research compound. Its molecular formula is C8H7BrF2O and its molecular weight is 237.04 g/mol. The purity is usually 95%.

Fmoc-D-isoleucine

• CAS RN:
• 143688-83-9; 71989-23-6

• Formula:
• C21H23NO4

• InChI:
• InChI=1S/C21H23NO4/c1-3-13(2)19(20(23)24)22-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)/t13-,19-/m1/s1

• InChIKey:
• QXVFEIPAZSXRGM-BFUOFWGJSA-N

• Fmoc-D-isoleucine is a useful research compound. Its molecular formula is C21H23NO4 and its molecular weight is 353.418. The purity is usually 95%.